Cas no 1806614-56-1 (3-(3-Ethoxy-3-oxopropyl)-4-formylmandelic acid)

• Product Name: 3-(3-Ethoxy-3-oxopropyl)-4-formylmandelic acid
• CAS No: 1806614-56-1
• MF: C₁₄H₁₆O₆
• MW: 280.273244857788
• CID: 4940819
• Update Time: 2025-06-08

3-(3-Ethoxy-3-oxopropyl)-4-formylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Ethoxy-3-oxopropyl)-4-formylmandelic acid

• Inchi： 1S/C14H16O6/c1-2-20-12(16)6-5-9-7-10(13(17)14(18)19)3-4-11(9)8-15/h3-4,7-8,13,17H,2,5-6H2,1H3,(H,18,19)
• InChI Key： JVWGKKKZBAUKSK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC=C(C=O)C(=C1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 354
• XLogP3: 0.7
• Topological Polar Surface Area: 101

Additional information on 3-(3-Ethoxy-3-oxopropyl)-4-formylmandelic acid

Professional Introduction to 3-(3-Ethoxy-3-oxopropyl)-4-formylmandelic Acid (CAS No. 1806614-56-1)

3-(3-Ethoxy-3-oxopropyl)-4-formylmandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1806614-56-1, exhibits a complex molecular structure that makes it a promising candidate for various biochemical applications. The presence of both ethoxy and formyl functional groups in its molecular framework suggests potential utility in the synthesis of more intricate molecules, particularly in the development of novel therapeutic agents.

The compound's structure, characterized by a mandelic acid backbone modified with a 3-(3-ethoxy-3-oxopropyl) side chain, positions it as an interesting intermediate in organic synthesis. Mandelic acid derivatives are well-documented for their role in pharmaceuticals, often serving as precursors or key components in drugs targeting various diseases. The specific modification in this compound introduces new reactivity and selectivity, which could be leveraged to develop drugs with enhanced efficacy or reduced side effects.

In recent years, there has been a surge in research focused on developing molecules with improved pharmacokinetic properties. The formyl group in 3-(3-Ethoxy-3-oxopropyl)-4-formylmandelic acid is particularly noteworthy, as it can participate in nucleophilic addition reactions, allowing for further functionalization. This reactivity makes the compound a valuable building block in the synthesis of more complex molecules, such as protease inhibitors or kinase inhibitors, which are critical targets in modern drug discovery.

The pharmaceutical industry has been increasingly interested in compounds that can modulate biological pathways involved in inflammation, cancer, and neurodegenerative diseases. The unique structural features of 3-(3-Ethoxy-3-oxopropyl)-4-formylmandelic acid suggest potential applications in these areas. For instance, its ability to undergo selective modifications could enable the development of targeted therapies that interact with specific enzymes or receptors implicated in disease progression.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification of promising drug candidates. These tools have been instrumental in predicting the binding affinity and metabolic stability of molecules like 3-(3-Ethoxy-3-oxopropyl)-4-formylmandelic acid. By leveraging these technologies, researchers can optimize the compound's structure to enhance its pharmacological properties, making it a more effective therapeutic agent.

The synthesis of 3-(3-Ethoxy-3-oxopropyl)-4-formylmandelic acid presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as asymmetric synthesis and catalytic transformations have enabled the efficient production of such compounds with high purity and yield. These advancements are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

In conclusion, 3-(3-Ethoxy-3-oxopropyl)-4-formylmandelic acid (CAS No. 1806614-56-1) is a versatile and promising compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.